2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol is a structurally complex compound featuring a tetrahydrofuran (oxolane) ring substituted with an aminomethyl (-CH₂NH₂) group at the 3-position and a butan-2-ol moiety attached to the oxolane ring.
Properties
Molecular Formula |
C9H19NO2 |
|---|---|
Molecular Weight |
173.25 g/mol |
IUPAC Name |
2-[3-(aminomethyl)oxolan-3-yl]butan-2-ol |
InChI |
InChI=1S/C9H19NO2/c1-3-8(2,11)9(6-10)4-5-12-7-9/h11H,3-7,10H2,1-2H3 |
InChI Key |
WMYPDXADMFLBPZ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(C1(CCOC1)CN)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol typically involves the reaction of oxolane derivatives with aminomethyl groups under controlled conditions. One common method includes the use of oxirane (ethylene oxide) and an appropriate amine to introduce the aminomethyl group, followed by the addition of butanol under acidic or basic conditions to form the final product .
Industrial Production Methods
Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process often includes steps such as distillation, crystallization, and purification to ensure the final product meets the required specifications .
Chemical Reactions Analysis
Types of Reactions
2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert it into different alcohols or amines.
Substitution: The aminomethyl group can participate in substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, RNH2) are employed in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or amines .
Scientific Research Applications
2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis to create more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research explores its potential therapeutic applications, including as a precursor for drug development.
Industry: It is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their function. Additionally, the oxolane ring can participate in ring-opening reactions, further modulating its activity .
Comparison with Similar Compounds
Structural Insights :
- Oxolane ring : A five-membered oxygen-containing heterocycle, contributing to conformational rigidity.
- Butan-2-ol : A branched secondary alcohol (IUPAC: 3-hydroxy-2-methylpropane), influencing steric bulk and solubility.
Formation of the oxolane ring via cyclization of diols or epoxides .
Introduction of the aminomethyl group through nucleophilic substitution or reductive amination.
Coupling the oxolane-aminomethyl intermediate to butan-2-ol via etherification or esterification (e.g., using catalysts like PTSA, as seen in related ester syntheses ).
Potential Applications: The presence of both amine and alcohol groups suggests utility in pharmaceutical or agrochemical intermediates, though specific biological data is absent in the provided evidence.
Comparison with Similar Compounds
Structural and Functional Analogues
Table 1: Comparative Analysis of Key Compounds
Key Comparisons
vs. [3-(Aminomethyl)oxolan-3-yl]methanol
- Alcohol Chain Length: The target compound’s butan-2-ol group introduces greater steric hindrance and lipophilicity compared to methanol, likely reducing water solubility but enhancing membrane permeability .
vs. 3,3-Dimethylbutan-2-ol
vs. Dimethylbutylamine
- Biological Interactions : The alcohol group in the target compound may improve solubility in aqueous matrices compared to dimethylbutylamine, which is predominantly lipophilic .
Research Findings and Gaps
- Synthetic Challenges : The target compound’s complex structure necessitates multi-step synthesis, contrasting with simpler analogues like 3,3-dimethylbutan-2-ol, which can be produced via direct alcohol dehydration .
- Biological Data : While pregabalin () demonstrates anticonvulsant activity via calcium channel modulation, the target compound’s amine-alcohol structure could offer unique receptor interactions, though empirical studies are lacking in the provided evidence.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
